![molecular formula C28H16N2O4 B2827777 4-(1,3-benzodioxol-5-yl)-2-(4-hydroxystyryl)-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile CAS No. 861211-29-2](/img/structure/B2827777.png)
4-(1,3-benzodioxol-5-yl)-2-(4-hydroxystyryl)-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile
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Description
4-(1,3-benzodioxol-5-yl)-2-(4-hydroxystyryl)-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C28H16N2O4 and its molecular weight is 444.446. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Synthesis and Potential Biological Activities : A range of novel compounds, including the one mentioned, often undergo synthesis for potential biological and pharmacological applications. For example, the synthesis of biologically active 2,4'-bipyridine-5-carbonitriles has been reported, with some compounds showing promising antibacterial and antifungal activities (Karabasanagouda et al., 2009). Similarly, azafluorene derivatives have been synthesized and evaluated as inhibitors of SARS-CoV-2 RdRp, incorporating structural elements related to the compound and demonstrating significant interaction and potential therapeutic applications (Venkateshan et al., 2020).
Antioxidant and Anti-inflammatory Applications
Exploring Antioxidant Capacities : Novel fused heterocyclic compounds derived from related structures have been synthesized and evaluated for their antioxidant activities, suggesting the potential for compounds with similar frameworks to possess antioxidant properties (Salem et al., 2015). This highlights the compound's potential utility in combating oxidative stress-related diseases.
Anti-cancer Potential
Anti-cancer Research : The research into novel compounds for anticancer applications is a significant area of interest. Indenopyridine derivatives, for instance, have been synthesized and evaluated for their anticancer activity against breast cancer cell lines, suggesting that structurally related compounds might also possess anticancer properties (Ghorab & Al-Said, 2012).
Material Science and Corrosion Inhibition
Material Science Applications : Aryl pyrazolo pyridines have been investigated for their corrosion inhibition effect on copper in hydrochloric acid, demonstrating the broader applications of such compounds beyond biological activity (Sudheer & Quraishi, 2015). This underscores the potential versatility of compounds like 4-(1,3-benzodioxol-5-yl)-2-(4-hydroxystyryl)-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile in various scientific and industrial applications.
Properties
IUPAC Name |
4-(1,3-benzodioxol-5-yl)-2-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-oxoindeno[1,2-b]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H16N2O4/c29-14-21-22(11-7-16-5-9-18(31)10-6-16)30-27-19-3-1-2-4-20(19)28(32)26(27)25(21)17-8-12-23-24(13-17)34-15-33-23/h1-13,31H,15H2/b11-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAJTXOFHHKTGHJ-YRNVUSSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=C4C(=NC(=C3C#N)C=CC5=CC=C(C=C5)O)C6=CC=CC=C6C4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)C3=C4C(=NC(=C3C#N)/C=C/C5=CC=C(C=C5)O)C6=CC=CC=C6C4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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